2',6'-Dichloro-5-fluorobiphenyl-2-ol

• Molecular Formula: C12H7Cl2FO
• Molecular Weight: 257.08 g/mol
• IUPAC Name: 2-(2,6-dichlorophenyl)-4-fluorophenol
• InChI: InChI=1S/C12H7Cl2FO/c13-9-2-1-3-10(14)12(9)8-6-7(15)4-5-11(8)16/h1-6,16H
• InChI Key: MCLLZXFAIPILAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C2=C(C=CC(=C2)F)O)Cl

Description

2',6'-Dichloro-5-fluorobiphenyl-2-ol is a useful research compound. Its molecular formula is C12H7Cl2FO and its molecular weight is 257.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2′,6′-dichloro-5-fluoro-2-methoxybiphenyl (12.44 g, 46 mmol) in methylene chloride (200 mL) was added boron tribromide (10.8 mL, 92 mol) at −78° C. The resulting mixture was stirred at −78° C. to room temperature overnight. The reaction mixture was poured into the ice-NH4OH and extracted with methylene chloride. The organic layer was washed with water and dried over anhydrous sodium sulfate and filtered. The solvent was removed under vacuum. Chromatography with 10–40% ethyl acetate in hexanes afforded 11.63 g (98%) of 2′,6′-dichloro-5-fluorobiphenyl-2-ol as a colorless oil. MS (ES) m/z 255.1([M−H]−).